Cas no 16684-22-3 (7H-Pyrrolo[2,3-d]pyrimidine,4-(methylthio)-7-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (8CI))

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine,4-(methylthio)-7-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (8CI)
• CAS No: 16684-22-3
• MF: C₁₂H₁₆N₃O₇PS
• MW: 377.310102462769
• CID: 159543
• PubChem ID: 335424
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine,4-(methylthio)-7-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (8CI) Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine,4-(methylthio)-7-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (8CI)
• [3,4-dihydroxy-5-(4-methylsulfanylpyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methyl dihydrogen phosphate
• 7H-Pyrrolo[2, 4-(methylthio)-7-(5-O-phosphono-.beta.-D-ribofuranosyl)-
• CID 335424
• DTXSID40319385
• NSC-344553
• int2-31
• SCHEMBL10049946
• 16684-22-3
• 4-(Methylsulfanyl)-7-(5-O-phosphonopentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
• NSC344553

• Inchi： 1S/C12H16N3O7PS/c1-24-11-6-2-3-15(10(6)13-5-14-11)12-9(17)8(16)7(22-12)4-21-23(18,19)20/h2-3,5,7-9,12,16-17H,4H2,1H3,(H2,18,19,20)
• InChI Key： RDLNVHQUQZBWDF-UHFFFAOYSA-N
• SMILES： S(C)C1=C2C=CN(C2=NC=N1)C1C(C(C(COP(=O)(O)O)O1)O)O

Computed Properties

• Exact Mass: 377.04478
• Monoisotopic Mass: 377.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.94
• Boiling Point: 735.9°Cat760mmHg
• Flash Point: 398.8°C
• Refractive Index: 1.785
• PSA: 147.16
• LogP: -0.11830